Cas no 122450-28-6 (2-Chloro-1-(1H-pyrrol-3-yl)ethanone)

• Product Name: 2-Chloro-1-(1H-pyrrol-3-yl)ethanone
• CAS No: 122450-28-6
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD18872707
• CID: 104504
• PubChem ID: 14271832
• Update Time: 2025-06-12

2-Chloro-1-(1H-pyrrol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1H-pyrrol-3-yl)-
• Ethanone, 2-chloro-1-(1H-pyrrol-3-yl)- (9CI)
• EN300-1982046
• 122450-28-6
• SCHEMBL5115041
• HBJZSXDARRKBMC-UHFFFAOYSA-N
• 2-Chloro-1-(1H-pyrrol-3-yl)ethanone
• 2-chloro-1-(1H-pyrrol-3-yl)ethan-1-one
• 2-chloro-1-(1H-pyrrol-3-yl)-ethanone
• AKOS013061192

• MDL： MFCD18872707
• Inchi： 1S/C6H6ClNO/c7-3-6(9)5-1-2-8-4-5/h1-2,4,8H,3H2
• InChI Key： HBJZSXDARRKBMC-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CNC=1)=O

Computed Properties

• Exact Mass: 143.01388
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Additional information on 2-Chloro-1-(1H-pyrrol-3-yl)ethanone

Professional Introduction to 2-Chloro-1-(1H-pyrrol-3-yl)ethanone (CAS No: 122450-28-6)

2-Chloro-1-(1H-pyrrol-3-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 122450-28-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone derivative features a chlorinated aromatic system linked to a pyrrole moiety, making it a versatile intermediate in the development of various biologically active molecules. The structural motif of this compound has garnered considerable attention due to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

The chemical structure of 2-Chloro-1-(1H-pyrrol-3-yl)ethanone consists of an ethanone core substituted with a chlorine atom at the second carbon and a 1H-pyrrol-3-yl group at the first carbon. This arrangement imparts unique electronic and steric properties that are highly valuable in synthetic chemistry. The chlorine atom serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Meanwhile, the pyrrole ring contributes to hydrogen bonding capabilities and can interact with biological targets in a specific manner, enhancing the compound's pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Chloro-1-(1H-pyrrol-3-yl)ethanone and its derivatives. The pyrrole scaffold is well-documented for its presence in numerous bioactive natural products and drug candidates, exhibiting properties such as antimicrobial, antiviral, and anti-inflammatory effects. Researchers have leveraged this scaffold to develop molecules with enhanced efficacy and selectivity against various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The chloro-substituted ketone moiety further enhances these properties by facilitating interactions with target proteins and improving metabolic stability.

The synthesis of 2-Chloro-1-(1H-pyrrol-3-yl)ethanone typically involves multi-step organic transformations starting from commercially available precursors such as 3-pyrrolecarboxaldehyde or 3-pyridinecarboxaldehyde. Common synthetic routes include condensation reactions followed by chlorination steps to introduce the chloro substituent. Advanced techniques such as transition-metal catalysis have also been employed to optimize yield and purity. The synthesis often requires careful control of reaction conditions to avoid side products, ensuring high-quality material for subsequent pharmacological evaluations.

One of the most compelling aspects of 2-Chloro-1-(1H-pyrrol-3-yl)ethanone is its role as a key intermediate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of this compound, chemists can fine-tune its binding affinity to specific kinase targets, leading to the discovery of potent inhibitors with therapeutic potential. Recent studies have demonstrated that derivatives of this molecule exhibit inhibitory activity against tyrosine kinases, which are overexpressed in certain cancer types. This has opened up new avenues for drug discovery programs aimed at developing targeted cancer therapies.

The pharmacokinetic properties of 2-Chloro-1-(1H-pyrrol-3-yl)ethanone are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing its clinical efficacy and safety profile. Preliminary studies suggest that this molecule exhibits moderate oral bioavailability and undergoes metabolism via cytochrome P450 enzymes. These findings are essential for designing dosage regimens that maximize therapeutic benefit while minimizing potential adverse effects.

Furthermore, computational modeling has played an increasingly important role in studying 2-Chloro-1-(1H-pyrrol-3-yl)ethanone and its derivatives. Molecular docking simulations allow researchers to predict how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in guiding the design of novel analogs with improved pharmacological properties. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The versatility of 2-Chloro-1-(1H-pyrrol-3-yl)ethanone extends beyond its applications in kinase inhibition; it also serves as a valuable building block for synthesizing other bioactive molecules. For example, researchers have used this compound to develop nonsteroidal anti-inflammatory drugs (NSAIDs) with enhanced selectivity and reduced gastrointestinal toxicity. The pyrrole ring's ability to engage in hydrogen bonding interactions with biological targets has been exploited to design molecules that modulate pain perception and inflammation more effectively than existing therapeutics.

In conclusion,2-Chloro-1-(1H-pyrrol-3-y}ethanone (CAS No: 122450--28--6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules targeting neurological disorders inflammation cancer and other diseases Its ongoing investigation by academic institutions pharmaceutical companies highlights its importance as a tool for drug discovery efforts The continued exploration of its pharmacological applications promises to yield novel therapeutic agents that address unmet medical needs